![molecular formula C13H19FN2 B1438740 4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline CAS No. 1153197-24-0](/img/structure/B1438740.png)
4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline consists of a fluorine atom attached to an aromatic ring, which is further connected to a piperidine ring through a methylene bridge . The piperidine ring carries a methyl group .Chemical Reactions Analysis
While specific chemical reactions involving 4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline are not available, similar compounds generally undergo reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation .Scientific Research Applications
Drug Synthesis and Pharmacology
“4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline” is a valuable compound in the synthesis of various pharmaceuticals. Its piperidine moiety is a common feature in many medicinal compounds, contributing to a wide range of pharmacological activities . The fluoro and aniline groups can potentially influence the pharmacokinetics and pharmacodynamics of the resulting drugs, making it a versatile intermediate in drug design.
Material Science
In material science, this compound could be used in the development of new materials with specific electronic or photonic properties. The presence of the fluorine atom offers the potential for creating materials with altered electrical properties, which could be useful in the production of semiconductors or other electronic components.
Analytical Chemistry
As an analytical standard, “4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline” can be used in chromatography and mass spectrometry to identify or quantify substances within a sample. Its unique structure allows it to serve as a reference point in the analysis of related compounds .
Environmental Studies
This compound’s role in environmental studies could involve the assessment of its behavior and fate in the environment. Research could focus on its biodegradation, potential as an environmental contaminant, and methods for its detection and quantification in soil and water samples .
Biochemistry Research
In biochemistry, “4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline” may be used to study enzyme-substrate interactions, particularly those involving aniline or piperidine derivatives. It could also be a candidate for probing the mechanisms of action of fluoro-substituted compounds in biological systems .
Industrial Uses
Industrially, this compound could be employed as a building block in the synthesis of dyes, pigments, or other aniline derivatives. Its structural features may impart unique color properties or stability, making it useful in various industrial applications.
properties
IUPAC Name |
4-fluoro-2-[(2-methylpiperidin-1-yl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2/c1-10-4-2-3-7-16(10)9-11-8-12(14)5-6-13(11)15/h5-6,8,10H,2-4,7,9,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOOGUNONUAMMDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC2=C(C=CC(=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-[(2-methyl-1-piperidinyl)methyl]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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